3-(allyloxy)-N-(2-bromophenyl)benzamide

• Molecular Formula: C16H14BrNO2
• Molecular Weight: 332.19 g/mol
• IUPAC Name: N-(2-bromophenyl)-3-prop-2-enoxybenzamide
• InChI: InChI=1S/C16H14BrNO2/c1-2-10-20-13-7-5-6-12(11-13)16(19)18-15-9-4-3-8-14(15)17/h2-9,11H,1,10H2,(H,18,19)
• InChI Key: XLRPBQBQSUXUMJ-UHFFFAOYSA-N
• SMILES: C=CCOC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2Br

Description

3-(Allyloxy)-N-(2-bromophenyl)benzamide is a benzamide derivative characterized by an allyloxy group at the 3-position of the benzoyl ring and a 2-bromophenyl moiety attached to the amide nitrogen. Its structural features, such as the electron-withdrawing bromine atom and the allyloxy group, influence its physicochemical properties and interactions with biological targets.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogs

Substitution Patterns on the Benzamide Core

Halogen Position and Receptor Selectivity

• N-(3-Bromophenyl)-3,4,5-trimethoxybenzamide (): The 3-bromophenyl substituent and methoxy groups confer distinct binding interactions compared to the 2-bromophenyl and allyloxy groups in the target compound.
• 2-Bromo-N-(3-fluorophenyl)benzamide (): The fluorine atom at the 3-position on the aniline ring introduces electronegativity, which may improve metabolic stability compared to bromine. However, the absence of the allyloxy group limits its nAChR modulatory activity .

Functional Group Variations

• 4-(Allyloxy)-N-(6-methylpyridin-2-yl)benzamide (Compound 1, ): Replacing the 2-bromophenyl group with a pyridinyl moiety increases polarity and hydrogen-bonding capacity. This analog inhibits hα4β2 nAChRs with an IC50 of 6.0 µM and ~5-fold selectivity over hα3β4 subtypes, suggesting that nitrogen-containing heterocycles enhance subtype specificity .
• 2-Amino-N-(2-bromophenyl)benzamide (): The amino group at the 2-position of the benzoyl ring introduces basicity, contrasting with the allyloxy group’s hydrophobic character. This substitution may alter solubility and target engagement .

nAChR Modulation

• The target compound’s allyloxy group is critical for nAChR antagonism, as seen in related benzamides. For example, compound 1 () showed modest selectivity for hα4β2 over hα3β4 receptors, while compound 5 (unpublished in ) had reduced activity, highlighting the importance of substituent positioning.

Antitumor Potential

• Radioiodinated N-(2-diethylaminoethyl)benzamides (): These analogs exhibit high melanoma uptake (e.g., 23.2% ID/g for compound 6) due to slow clearance and metabolic stability. The target compound lacks the diethylaminoethyl group, which is crucial for melanin binding, but its bromophenyl moiety may contribute to DNA intercalation or sigma receptor interactions .
• Sigma Receptor-Binding Benzamides (): Analogous bromophenyl derivatives (e.g., [125I]PIMBA) target prostate tumors via sigma receptors. The allyloxy group in the target compound may similarly influence receptor affinity, though this requires validation .

Anti-Inflammatory and Antioxidant Effects

• N-(2-Bromophenyl)benzimidazole Derivatives (): Compound 3h (N-[2-(2-bromo-phenyl)-benzimidazol-1-yl methyl]-benzamide) showed significant anti-inflammatory activity with low gastric toxicity. The benzimidazole scaffold enhances π-π stacking, whereas the target compound’s allyloxy group may limit such interactions .
• N-(Anilinocarbonothioyl) Benzamides (): Antioxidant activity (% inhibition >86%) correlates with phenolic hydroxyl or methoxy groups, which the target compound lacks. However, its bromine atom may scavenge radicals via halogen bonding .

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Weight	Key Substituents	logP (Predicted)	Solubility (µg/mL)	Bioactivity Highlights
3-(Allyloxy)-N-(2-bromophenyl)benzamide	346.19	3-allyloxy, 2-bromophenyl	~3.5	~15 (DMSO)	nAChR modulation, potential antitumor
4-(Allyloxy)-N-(6-methylpyridin-2-yl)benzamide (Compound 1)	298.33	4-allyloxy, 6-methylpyridin-2-yl	~2.8	~50 (Water)	hα4β2 nAChR IC50 = 6.0 µM
2-Bromo-N-(3-fluorophenyl)benzamide	294.11	2-bromo, 3-fluorophenyl	~3.2	~10 (DMSO)	Sigma receptor binding
N-(3-Bromophenyl)-3,4,5-trimethoxybenzamide	395.23	3,4,5-trimethoxy, 3-bromophenyl	~2.1	~30 (Ethanol)	Crystallographic stability

Key Research Findings and Implications

• Substituent Position Matters : The 2-bromophenyl group in the target compound may induce steric effects that hinder binding to certain receptors (e.g., hα3β4 nAChRs) compared to pyridinyl or para-substituted analogs .
• Allyloxy vs.
• Halogen Effects : Bromine’s size and polarizability may facilitate interactions with hydrophobic pockets in proteins or DNA, contrasting with fluorine’s electronegativity in sigma receptor ligands .